Cas no 898767-62-9 (3-(5-cyanopentanoyl)benzonitrile)

• Product Name: 3-(5-cyanopentanoyl)benzonitrile
• CAS No: 898767-62-9
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• MDL: MFCD01319964
• CID: 1946168
• PubChem ID: 24723833
• Update Time: 2025-06-10

3-(5-cyanopentanoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyanopentanoyl)benzonitrile
• 6-(3-CYANOPHENYL)-6-OXOHEXANENITRILE
• CTK5G4829
• AG-H-64890
• KB-198788
• DTXSID50642232
• 898767-62-9
• AKOS016019535
• MFCD01319964

• MDL： MFCD01319964
• Inchi： 1S/C13H12N2O/c14-8-3-1-2-7-13(16)12-6-4-5-11(9-12)10-15/h4-6,9H,1-3,7H2
• InChI Key： XLPCQYSHJAOBJE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)CCCCC#N

Computed Properties

• Exact Mass: 212.09500
• Monoisotopic Mass: 212.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.65000
• LogP: 2.82496

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(5-cyanopentanoyl)benzonitrile

Introduction to 3-(5-cyanopentanoyl)benzonitrile (CAS No. 898767-62-9)

3-(5-cyanopentanoyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 898767-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring, and an acylated side chain derived from pentanoic acid. The structural features of this molecule make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The synthesis and application of 3-(5-cyanopentanoyl)benzonitrile have been explored in several cutting-edge research studies, particularly in the development of novel therapeutic agents. The benzonitrile moiety is well-known for its role as a pharmacophore in numerous drugs, contributing to properties such as bioavailability and metabolic stability. The introduction of the 5-cyanopentanoyl group enhances the compound's reactivity, making it a valuable building block for further chemical modifications.

In recent years, there has been a surge in research focused on developing new analogs of benzonitrile derivatives with enhanced biological activity. 3-(5-cyanopentanoyl)benzonitrile has been investigated for its potential role in the synthesis of molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its utility in generating derivatives that exhibit significant inhibitory effects on certain enzymes implicated in cancer progression. The nitrile group's ability to participate in hydrogen bonding and its electronic properties make it an attractive scaffold for designing molecules with specific target interactions.

One of the most compelling aspects of 3-(5-cyanopentanoyl)benzonitrile is its role as a precursor in the preparation of more complex pharmacological entities. Researchers have leveraged its structural framework to develop molecules that interact with biological targets in novel ways. For example, modifications at the acylated pentanoic acid side chain have led to compounds with improved solubility and reduced toxicity, key factors for successful drug development. These advancements underscore the importance of this compound as a tool in medicinal chemistry.

The chemical properties of 3-(5-cyanopentanoyl)benzonitrile also make it suitable for use in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metals and other organic compounds has been explored in catalysis and polymer chemistry. In particular, the nitrile group's coordination capabilities have been utilized to design novel catalysts that facilitate various organic transformations efficiently.

From a synthetic chemistry perspective, 3-(5-cyanopentanoyl)benzonitrile serves as a versatile intermediate that can be functionalized in multiple ways. The presence of both the nitrile group and the acylated side chain provides multiple sites for further derivatization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has led to its widespread use in academic and industrial research laboratories.

The safety and handling of 3-(5-cyanopentanoyl)benzonitrile are critical considerations in its application. While not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound. Additionally, storage conditions should be controlled to prevent degradation or unwanted reactions.

In conclusion, 3-(5-cyanopentanoyl)benzonitrile (CAS No. 898767-62-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing novel bioactive molecules, while its chemical properties also lend themselves to use in material science. As research continues to uncover new applications for this compound, its importance is likely to grow further.